Methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate

• IUPAC Name: methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate
• InChI: InChI=1S/C12H11ClN2O4/c1-17-9-4-3-7(12(16)18-2)5-8(9)11-14-10(6-13)19-15-11/h3-5H,6H2,1-2H3
• InChI Key: XMNNMKJEUAPMAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)C2=NOC(=N2)CCl
• Molecular Formula: C12H11ClN2O4
• Molecular Weight: 282.68 g/mol

Description

“Methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate” is a chemical compound with the molecular formula C12H11ClN2O4. It is a specialty product often used for proteomics research.

Scientific Research Applications

Antibacterial Activity

A study by Rai et al. (2010) explored the antibacterial properties of novel compounds synthesized from 5-(chloromethyl)-3-substitutedphenyl-1,2,4-oxadiazole, closely related to Methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate. The compounds showed significant activity against various bacteria, including Bacillus subtilis and Staphylococcus aureus, indicating potential use in antibacterial applications (Rai et al., 2010).

Enzyme Inhibition

In 2015, Bekircan et al. synthesized novel heterocyclic compounds derived from similar structures, which were screened for their lipase and α-glucosidase inhibition properties. These findings suggest the potential use of such compounds in managing conditions like obesity and diabetes (Bekircan et al., 2015).

Synthon for Chemical Synthesis

Stepanov et al. (2019) investigated the chemical properties of 3-amino-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]furazan, a compound structurally related to Methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate. This study highlights its use as a synthon in the synthesis of various 1,2,5-oxadiazole derivatives, demonstrating its utility in chemical synthesis (Stepanov et al., 2019).

Antimicrobial Activities

Research conducted by Bektaş et al. (2007) involved synthesizing and testing novel triazole derivatives, including structures analogous to Methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate, for their antimicrobial activities. This indicates potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Nematocidal Activity

Liu et al. (2022) synthesized novel 1,2,4-oxadiazole derivatives with a thiadiazole amide moiety, similar in structure to the compound , and evaluated their nematocidal activities. These compounds showed promise as lead compounds for developing new nematicides (Liu et al., 2022).

Safety and Hazards

While the safety data sheet for the exact compound was not found, related compounds have been noted to cause skin and eye irritation, and may cause respiratory irritation. It’s recommended to handle such compounds with appropriate protective measures and in well-ventilated areas.